Cas no 2248188-55-6 ((2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-amine)

• Product Name: (2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-amine
• CAS No: 2248188-55-6
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6396603
• PubChem ID: 96741909
• Update Time: 2025-08-10

(2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-amine
• EN300-6507536
• 2248188-55-6

• Inchi： 1S/C11H15NO/c1-8(7-12)9-2-3-11-10(6-9)4-5-13-11/h2-3,6,8H,4-5,7,12H2,1H3/t8-/m0/s1
• InChI Key： STONEOMHLDVACA-QMMMGPOBSA-N
• SMILES： O1CCC2=C1C=CC(=C2)[C@@H](C)CN

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-amine

Introduction to (2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2248188-55-6 is a structurally intriguing molecule identified as (2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-amine. This compound has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. The benzofuran scaffold, a key structural motif in this molecule, is well-documented for its presence in numerous bioactive natural products and synthetic drugs. The specific stereochemistry at the 2-position, denoted by the (R) configuration, further enhances its biological relevance by influencing its interactions with biological targets.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds that exhibit promising pharmacological properties. The benzofuran core in (2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-amine is particularly noteworthy because it is capable of engaging with various biological receptors and enzymes. This has led to extensive exploration of its derivatives as potential candidates for treating a range of diseases, including neurological disorders and inflammatory conditions. The amine functional group at the propyl chain not only contributes to the molecule's solubility but also plays a crucial role in modulating its binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the benzofuran ring and the chiral amine provides a versatile platform for medicinal chemists to design molecules with tailored biological activities. Recent studies have demonstrated that derivatives of this compound exhibit significant inhibitory effects on certain enzymes implicated in metabolic diseases. These findings are particularly exciting because they highlight the compound's ability to modulate key biochemical pathways relevant to human health.

The stereochemical purity of (2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-amine is another critical factor that contributes to its therapeutic potential. The (R) configuration at the stereogenic center has been shown to enhance binding interactions with specific biological targets compared to its enantiomer. This specificity is often a determining factor in drug efficacy and safety, making stereochemically pure compounds highly sought after in pharmaceutical development. Advances in synthetic methodologies have enabled the efficient preparation of enantiomerically pure forms of this compound, facilitating further biochemical and pharmacological investigations.

Moreover, the benzofuran moiety in this compound is known for its ability to interact with aromatic residues in proteins, which is a common mechanism of action for many therapeutic agents. This interaction mode has been exploited in the design of drugs targeting various neurological disorders, where precise binding to specific receptor subtypes is essential for therapeutic efficacy. The amine group also provides an opportunity for further derivatization, allowing chemists to introduce additional functional groups that can enhance pharmacokinetic properties such as bioavailability and metabolic stability.

Recent computational studies have shed light on the molecular interactions between (2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-amine and its potential biological targets. These studies have revealed that the compound can bind effectively to enzymes involved in inflammation and pain signaling pathways. By understanding these interactions at a molecular level, researchers can fine-tune the structure of the compound to improve its binding affinity and selectivity. Such insights are invaluable for developing drugs with reduced side effects and improved therapeutic outcomes.

The synthesis of (2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-amine has been optimized through several innovative approaches, including asymmetric hydrogenation and enzymatic resolution techniques. These methods have enabled the production of high-purity material suitable for preclinical studies. The efficiency and scalability of these synthetic routes are crucial for translating laboratory discoveries into clinical applications. As a result, researchers are now able to explore more complex derivatives of this compound with greater confidence.

In conclusion, (2R)-2-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-amine represents a promising candidate for further development in drug discovery. Its unique structural features, including the benzofuran scaffold and chiral amine group, make it an attractive scaffold for designing molecules with tailored biological activities. Recent research has highlighted its potential as an inhibitor of enzymes involved in metabolic and inflammatory diseases, underscoring its therapeutic relevance. With continued advancements in synthetic chemistry and computational biology, this compound is poised to play a significant role in future pharmaceutical developments.